Cas no 57238-75-2 (5-(Chloromethyl)-3-(4-chlorophenyl)-1,2,4-oxadiazole)

5-(Chloromethyl)-3-(4-chlorophenyl)-1,2,4-oxadiazole is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a chloromethyl group at the 5-position and a 4-chlorophenyl group at the 3-position. This structure imparts reactivity useful in synthetic chemistry, particularly as an intermediate for further functionalization via nucleophilic substitution of the chloromethyl group. The presence of the chlorophenyl moiety enhances stability and influences electronic properties, making it valuable in pharmaceutical and agrochemical research. Its well-defined molecular framework allows for precise modifications, facilitating the development of novel bioactive compounds. The compound is typically handled under controlled conditions due to its reactive functional groups.

5-(Chloromethyl)-3-(4-chlorophenyl)-1,2,4-oxadiazole structure

57238-75-2 structure

Product Name:5-(Chloromethyl)-3-(4-chlorophenyl)-1,2,4-oxadiazole

CAS No:57238-75-2

MF:C₉H₆Cl₂N₂O

MW:229.062739849091

MDL:MFCD00119077

CID:372110

PubChem ID:2735758

Update Time:2025-10-19

5-(Chloromethyl)-3-(4-chlorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

- 5-(Chloromethyl)-3-(4-chlorophenyl)-1,2,4-oxadiazole
- 1,2,4-Oxadiazole,5-(chloromethyl)-3-(4-chlorophenyl)-
- 5-Chlormethyl-3--1,2,4-oxadiazol
- 5-chloromethyl-3-(4-chlorophenyl)-[1,2,4]oxadiazole
- 5-Chloromethyl-3-(4-chloro-phenyl)-[1,2,4]oxadiazole
- 5-chloromethyl-3-(4-chloro-phenyl)-1,2,4-oxadiazole
- 5-chloromethyl-3-[(4-chloro)phenyl]oxadiazole
- 5-chloromethyl-3-[4-chlorophenyl]oxadiazol
- AC1MC41M
- SBB070836
- SureCN507782
- DTXSID70370924
- AB03491
- Z57743273
- 57238-75-2
- CS-0035769
- AC-6665
- BB 0217974
- AKOS000111845
- BJVYSQGEJHKTBW-UHFFFAOYSA-N
- FT-0619701
- SCHEMBL507782
- EN300-12618
- J-516319
- A8163
- 10X-0347
- MFCD00119077
- 5-chloromethyl-3-(4-chlorophenyl)-1,2,4-oxadiazole
- STK336421
- ALBB-019902
- 1,2,4-OXADIAZOLE, 5-(CHLOROMETHYL)-3-(4-CHLOROPHENYL)-
- MDL： MFCD00119077
- Inchi： 1S/C9H6Cl2N2O/c10-5-8-12-9(13-14-8)6-1-3-7(11)4-2-6/h1-4H,5H2
- InChI Key： BJVYSQGEJHKTBW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1=NOC(CCl)=N1

Computed Properties

Exact Mass: 227.98588
Monoisotopic Mass: 227.986
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 38.9A^2

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.4
Melting Point: 60-61 °C
Boiling Point: 343.8°C at 760 mmHg
Flash Point: 161.7 °C
Refractive Index: 1.574
PSA: 38.92
LogP: 3.12880

5-(Chloromethyl)-3-(4-chlorophenyl)-1,2,4-oxadiazole Security Information

Signal Word：Danger
Hazard Statement： H314;H318
Warning Statement： P280;P301+P330+P331;P305+P351+P338;P310
Hazard Category Code： 36/37/38
Safety Instruction： 26-36/37/39
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：2-8 °C
Risk Phrases：36/37/38
Safety Term：S26-S36/37/39

5-(Chloromethyl)-3-(4-chlorophenyl)-1,2,4-oxadiazole Pricemore >>

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